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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248 Get Quote

An In-depth Technical Guide to 5-Chlorosalicylaldehyde: Properties, Synthesis, and

Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chlorosalicylaldehyde, with the CAS number 635-93-8, is an aromatic aldehyde that serves

as a crucial intermediate in organic synthesis.[1][2] Its structure, featuring a hydroxyl group, an

aldehyde group, and a chlorine atom on a benzene ring, imparts a unique reactivity that makes

it a valuable precursor for a wide range of compounds. This guide provides a comprehensive

overview of its chemical and physical properties, experimental protocols for its use in synthesis,

and its applications in medicinal chemistry, particularly in the development of novel therapeutic

agents. Its derivatives have shown promise in areas such as antimicrobial, anticancer, and

neuroprotective applications.[1][2][3]

Chemical and Physical Properties
5-Chlorosalicylaldehyde is typically a white to pale yellow crystalline powder.[4][5] It is soluble

in organic solvents like ethanol and ether but has limited solubility in water.[1][4] It is known to

be air sensitive and should be stored in a cool, dry place under an inert atmosphere.[4][6]
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Property Value Reference

CAS Number 635-93-8 [1][2][7][8]

Molecular Formula C₇H₅ClO₂ [1][2][4]

Molecular Weight 156.57 g/mol [2][8]

Appearance
White to yellowish crystalline

powder
[4][5]

Melting Point 99-102 °C [4][9]

Boiling Point 217.69 °C (estimate) [4]

Solubility
Soluble in alcohol, slightly

soluble in water
[4]

pKa 7.73 ± 0.18 (Predicted) [4]

Spectroscopic Data
Technique Key Features Reference

¹H NMR
Spectral data available in

literature and databases.
[2][4]

¹³C NMR
Spectral data available in

literature and databases.
[2]

IR Spectroscopy

Key peaks corresponding to -

OH, C=O (aldehyde), and C-Cl

bonds.

[7]

Mass Spectrometry
Molecular ion peak consistent

with the molecular weight.
[2]

Synthesis and Reactivity
5-Chlorosalicylaldehyde is a versatile building block, primarily utilized in condensation

reactions with primary amines to form Schiff bases.[2][10] These Schiff bases can then act as

ligands to form stable complexes with various transition metals.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.guidechem.com/question/how-is-5-chlorosalicylaldehyde-id134706.html
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://www.semanticscholar.org/paper/Synthesis-and-antimicrobial-activities-of-Schiff-Shi-Ge/f5efa6943a0db28696da9e2aac0142ff1ade0bef
https://www.researchgate.net/figure/Synthesis-of-resveratrol-derivatives_fig2_391566567
https://www.guidechem.com/question/how-is-5-chlorosalicylaldehyde-id134706.html
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://www.researchgate.net/figure/Synthesis-of-resveratrol-derivatives_fig2_391566567
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://www.ionicviper.org/system/files/Schiff%20Base%20Synthesis%20Experiment_0.docx
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://www.researchgate.net/publication/365203624_ZincII_complexes_of_3-bromo-5-chloro-salicylaldehyde_characterization_and_biological_activity
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d2dt02404g
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://www.semanticscholar.org/paper/Synthesis-and-antimicrobial-activities-of-Schiff-Shi-Ge/f5efa6943a0db28696da9e2aac0142ff1ade0bef
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://www.benchchem.com/product/b124248?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17194508/
https://www.researchgate.net/publication/6605319_Synthesis_and_antimicrobial_activities_of_Schiff_bases_derived_from_5-chloro-salicylaldehyde
https://www.guidechem.com/question/how-is-5-chlorosalicylaldehyde-id134706.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reactivity
The aldehyde functional group readily undergoes nucleophilic attack, while the hydroxyl group

can be deprotonated to act as a ligand. The chlorinated aromatic ring influences the electronic

properties of the molecule and can contribute to the biological activity of its derivatives.[1]

Experimental Protocols
Synthesis of 5-Chlorosalicylaldehyde
Method: Chlorination of Salicylaldehyde[1]

Reactants: Salicylaldehyde (2.00 mmol, 0.244g), N-Chlorosuccinimide (NCS) (4.00 mmol,

0.536g).

Solvent: Polyethylene glycol (PEG-400) (4.00g).

Procedure:

Dissolve salicylaldehyde in PEG-400 in a suitable reaction flask.

With stirring at room temperature, slowly add NCS in small portions.

Monitor the reaction progress using thin-layer chromatography (TLC).

After completion (approximately 6 hours), add deionized water to precipitate the product.

Collect the precipitate by filtration.

Recrystallize the solid from anhydrous ethanol to yield yellow-green needle-shaped

crystals.

Synthesis of a Schiff Base Derivative
This protocol describes a general method for the synthesis of Schiff bases from 5-
chlorosalicylaldehyde and a primary amine.
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Caption: General workflow for the synthesis of Schiff bases from 5-chlorosalicylaldehyde.

Method: Condensation with an Amine (e.g., (R)-(-)-2-amino-1-butanol)[3]

Reactants: 5-Chlorosalicylaldehyde, (R)-(-)-2-amino-1-butanol.

Solvent: Methanol.

Procedure:

Add a methanol solution of 5-chlorosalicylaldehyde to a reactor.

While stirring, add a methanol solution of (R)-(-)-2-amino-1-butanol dropwise.

Heat the mixture and stir under reflux for 2.5 to 4 hours.

Cool the solution to room temperature. The Schiff base product may precipitate upon

cooling or after partial solvent evaporation.

Collect the product by vacuum filtration.

Synthesis of a Metal Complex
This protocol outlines the synthesis of a tetranuclear copper complex using a Schiff base

derived from 5-chlorosalicylaldehyde.
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Caption: Workflow for the synthesis of a copper complex from a 5-chlorosalicylaldehyde-

derived Schiff base.

Method: Complexation with Copper(II) Acetate[3]

Reactants: Schiff base (from protocol 4.2), Copper(II) acetate dihydrate

(Cu(CH₃COO)₂·2H₂O).

Solvent: Methanol, Ether.

Procedure:

To the refluxed Schiff base solution from protocol 4.2, add a methanol solution of

Cu(CH₃COO)₂·2H₂O dropwise.

Stir the resulting mixture at room temperature for 3 to 5 hours.

Filter the solution to remove any insoluble impurities.

Add a small amount of ether to the filtrate.

Allow the solution to stand for 7 to 14 days for the solvent to evaporate slowly, yielding

blue-green block crystals of the tetranuclear copper complex.

Applications in Drug Development
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Derivatives of 5-chlorosalicylaldehyde have demonstrated a range of biological activities,

making this compound a valuable starting point for the design and synthesis of new therapeutic

agents.

Antimicrobial and Anticancer Agents
Schiff bases derived from 5-chlorosalicylaldehyde, and their metal complexes, have been

investigated for their antimicrobial and anticancer properties.[2][3][10] For instance, a

tetranuclear copper complex of a 5-chlorosalicylaldehyde Schiff base has shown high

anticancer activity against human colorectal cancer, lung adenocarcinoma, and colon cancer

cell lines.[3] The antimicrobial activity is often attributed to the imine group (>C=N) in the Schiff

base structure.[10]

Neuroprotective Agents for Alzheimer's Disease
A significant area of research involves the synthesis of imine resveratrol derivatives from

precursors like 5-chlorosalicylaldehyde for the treatment of Alzheimer's disease.[6] These

compounds are designed to be multi-targeted agents that can:

Inhibit the aggregation of β-amyloid peptides.[6]

Act as antioxidants to reduce reactive oxygen species (ROS).[6][11]

Chelate biometals like copper, which are implicated in β-amyloid aggregation.[6]

The neuroprotective effects of these derivatives are partly attributed to their ability to activate

the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses.[11][12]
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Caption: Simplified Nrf2 activation pathway by imine resveratrol analogs for neuroprotection.
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Safety and Handling
5-Chlorosalicylaldehyde is classified as an irritant and is harmful if swallowed, inhaled, or in

contact with skin.[4] It can cause serious eye irritation and may cause respiratory irritation.[6][7]

It is also very toxic to aquatic life.[10]

Handling: Use in a well-ventilated area, avoiding dust formation. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6][10]

Storage: Store in a tightly closed container in a dry and well-ventilated place. It is sensitive to

air and should be stored under an inert atmosphere.[4][6]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice. If inhaled, move the person to fresh air. If ingested, rinse the mouth with

water and consult a physician.[6][10]

Conclusion
5-Chlorosalicylaldehyde is a compound of significant interest to the scientific and drug

development communities. Its well-defined properties and versatile reactivity make it an

essential precursor for synthesizing a diverse range of molecules with significant biological

potential. The development of Schiff bases and their metal complexes has opened avenues for

new antimicrobial and anticancer agents. Furthermore, its role in the creation of multi-target

neuroprotective compounds for Alzheimer's disease highlights its importance in addressing

complex multifactorial diseases. Continued research into the derivatives of 5-
chlorosalicylaldehyde is likely to yield further innovations in medicinal chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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